Cas no 54585-47-6 (4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile)

• Product Name: 4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile
• CAS No: 54585-47-6
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD00051684
• CID: 89813
• PubChem ID: 676510
• Update Time: 2025-06-11

4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-mercaptonicotinonitrile
• 3-Cyano-4,6-dimethyl-2-mercaptopyridine
• 5-Cyano-6-mercapto-2,4-lutidine~4,6-Dimethyl-2-mercaptonicotinonitrile~4,6-Dimethyl-2-mercaptopyridine-3-carbonitrile
• 2-Mercapto-4,6-dimethylnicotinonitrile
• 3-Pyridinecarbonitrile,1,2-dihydro-4,6-dimethyl-2-thioxo-
• 4,6-dimethyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• 4,6-Dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• 2-Mercapto-4,6-dimethyl-3-pyridinecarbonitrile
• 3-Cyano-2-mercapto-4,6-dimethylpyridine
• 3-Cyano-4,6-dimethylpyridine-2-thiol
• 4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile
• 3-Cyano-2-mercapto-4,6-dimethylpyridine, 98%
• 4K-009
• Maybridge1_006153
• AKOS000266836
• DTXSID00203014
• 3-Pyridinecarbonitrile, 1,2-dihydro-4,6-dimethyl-2-thioxo-
• 4,6-Dimethyl-2-sulfanylnicotinonitrile #
• SCHEMBL9820043
• sulfanyl-4,6-dimethylnicotinonitrile
• 2-mercapto-4,6-dimethyl-nicotinonitrile
• EN300-10240
• FT-0615545
• 2-Mercapto-4,6-dimethylpyridine-3-carbonitrile
• Pyridine-3-carbonitrile, 1,2-dihydro-4,6-dimethyl-2-thioxo-
• BB 0218369
• 11L-559S
• MFCD00051684
• CS-10684
• 54585-47-6
• HMS1726B01
• 4,6-DIMETHYL-2-THIOXO-1,2-DIHYDRO-PYRIDINE-3-CARBONITRILE
• 4,6-Dimethyl-2-mercaptopyridine-3-carbonitrile
• CS-0117759
• SB52446
• 4,6-dimethyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
• 1,2-Dihydro-4,6-dimethyl-2-thioxo-3-pyridinecarbonitrile
• BB 0242200
• AM804028
• SCHEMBL3985050
• 4,6-dimethyl-2-sulfanyl-pyridine-3-carbonitrile
• CHEMBL4864031
• Z56761422
• HMS558P15
• AKOS000271417
• BDBM50579439
• CCG-1482
• F1727-0219
• DA-05003
• STK505554
• ALBB-008763
• STK347690

• MDL： MFCD00051684
• Inchi： 1S/C8H8N2S/c1-5-3-6(2)10-8(11)7(5)4-9/h3H,1-2H3,(H,10,11)
• InChI Key： CZRHEROEPICLRO-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C)C=C(C)N1
• BRN： 388803

Computed Properties

• Exact Mass: 164.04100
• Monoisotopic Mass: 164.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 67.9A^2

Experimental Properties

• Density: 1.21
• Melting Point: 274°C (dec.)
• Boiling Point: 250 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.608
• PSA: 75.48000
• LogP: 1.85878

4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：US4201380
• Safety Term：S22;S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• PackingGroup：III

Additional information on 4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile

Comprehensive Overview of 4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile (CAS No. 54585-47-6)

4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile, identified by its CAS number 54585-47-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique structural features, including a sulfanyl group and a carbonitrile moiety. Its molecular formula, C₈H₈N₂S, reflects its potential for diverse applications, particularly in the synthesis of bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile has surged due to their versatility in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and catalysts. The compound's methyl groups and sulfanyl functionality enhance its reactivity, making it a valuable intermediate in organic synthesis. This aligns with the growing trend of exploring sustainable chemistry and green synthesis methods, which prioritize efficiency and environmental safety.

The compound's pyridine core is a focal point for studies targeting enzyme inhibition and receptor modulation. For instance, its derivatives have shown promise in antimicrobial and anti-inflammatory applications, addressing global health challenges such as antibiotic resistance. Additionally, its nitrile group offers opportunities for further functionalization, a feature highly sought after in medicinal chemistry. These attributes make CAS 54585-47-6 a subject of frequent queries in scientific databases and patent literature.

From an industrial perspective, 4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile is often discussed in the context of high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms has made it a staple in drug development pipelines. Moreover, its stability under various reaction conditions ensures its utility in scale-up processes, a critical factor for pharmaceutical manufacturers.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its handling requires adherence to good laboratory practices (GLP). This aligns with the broader industry shift toward responsible chemical management, a topic frequently searched by EHS professionals and regulatory bodies.

In summary, 4,6-dimethyl-2-sulfanylpyridine-3-carbonitrile (54585-47-6) exemplifies the intersection of scientific innovation and practical application. Its structural uniqueness and functional adaptability position it as a key player in advancing life sciences and material research. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in both academic and industrial research.